2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-N-(1-methyl-2-pyridin-4-ylethyl)acetamide

• IUPAC Name: 2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-pyridin-4-ylpropan-2-yl)acetamide
• InChI: InChI=1S/C14H19N5OS/c1-3-12-17-14(19-18-12)21-9-13(20)16-10(2)8-11-4-6-15-7-5-11/h4-7,10H,3,8-9H2,1-2H3,(H,16,20)(H,17,18,19)
• InChI Key: GYAMIAMGJRCJKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC(=O)NC(C)CC2=CC=NC=C2
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

The compound contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds. These scaffolds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Molecular Structure Analysis

The molecular structure of this compound would be confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

The compound contains a 1,2,4-triazole ring, which is known to undergo various chemical reactions. For example, it can interfere with ergosterol synthesis, reducing ergosterol content, increasing toxic intermediates, and finally causing biomembrane disruption.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by various factors including its molecular structure and the functional groups present. These properties could be analyzed using various techniques such as spectroscopy.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its toxicity and the specific biological targets it interacts with. Some 1,2,4-triazole derivatives have been shown to exhibit very weak cytotoxic effects toward normal cells compared with doxorubicin.

Future Directions

The future research directions for this compound could include further investigation of its biological activity and potential therapeutic applications. For example, it could be evaluated against a wider range of cancer cell lines to determine its efficacy and selectivity.